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Compound of Interest

Compound Name: Tolazamide

Cat. No.: B1682395 Get Quote

Essential Safety and Handling Guide for
Tolazamide
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Tolazamide in a laboratory setting. Adherence to these procedures is vital for the

safety of all researchers, scientists, and drug development professionals.

Hazard Identification and Safety Summary
Tolazamide is a sulfonylurea compound primarily used as a hypoglycemic agent.[1] While

effective in its therapeutic role, it is classified as a hazardous substance that can cause organ

damage. The primary health hazard is associated with its potential to cause hypoglycemia (low

blood sugar) upon overexposure.[2][3]

Hazard Classification:

Hazard Classification
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Statement
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling Tolazamide to

minimize exposure risk.

Required PPE:

Gloves: Impervious gloves, such as nitrile gloves, are recommended to prevent skin contact.

[4]

Eye Protection: Wear safety glasses or goggles to shield the eyes from potential splashes or

dust particles.[4]

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: In situations where airborne dust or aerosols may be generated (e.g.,

weighing or preparing solutions), a suitable respirator should be used.[4]

Handling and Storage Procedures
Safe Handling:

Avoid breathing dust, fumes, gas, mists, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Take precautionary measures against static discharge.

Fine particles, such as dust and mists, may pose a fire or explosion hazard.[4]

Storage:

Store in a tightly closed container at room temperature, away from heat, moisture, and direct

light.[5]
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Recommended storage temperatures are between 15°C and 30°C (59°F to 86°F).[6] Some

sources may recommend storage at -20°C for long-term stability of research-grade material.

[7]

Quantitative Data
Property Value

Molecular Weight 311.40 g/mol [1]

Melting Point 165°C to 173°C[8][9]

Solubility (in water at pH 6.0) 27.8 mg / 100 mL[8][9]

Oral LD50 (mouse) 1,000 mg/kg

Oral LD50 (rat) >5 g/kg

Intraperitoneal LD50 (mouse) 1 g/kg

Emergency Procedures
Spill Response:

In the event of a spill, follow these steps:

Evacuate non-essential personnel from the affected area.[4]

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

respiratory protection if necessary.[4]

Contain the spill using an absorbent material.

Carefully collect the spilled material and place it in a sealed, appropriately labeled container

for disposal.[4]

Clean the spill area thoroughly.[4]

Avoid allowing the substance to enter sewers or surface and ground water.
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Caption: Workflow for responding to a Tolazamide spill.

First Aid Measures:

Eye Contact: Immediately flush with water for at least 15 minutes while holding the eyelids

open. Seek immediate medical attention.[4]
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Skin Contact: Remove contaminated clothing and flush the affected area with large amounts

of water. Use soap. Seek medical attention.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed by medical

personnel. Seek immediate medical attention.[4] An overdose can produce hypoglycemia.[2]

Inhalation: Remove the person to fresh air and keep them at rest. Seek immediate medical

attention.[4]

Disposal Plan
Dispose of contaminated material as waste according to all applicable local, state, and federal

regulations.

General Disposal Steps:

Segregation: Collect waste Tolazamide and contaminated materials in a designated, sealed,

and properly labeled hazardous waste container.

Labeling: Clearly label the container with "Hazardous Waste" and the name "Tolazamide."

Storage: Store the waste container in a secure, designated hazardous waste accumulation

area.

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company. Do not dispose of Tolazamide down the drain or in the regular trash. For unused

household medicine, the FDA recommends mixing it with an unappealing substance like dirt

or cat litter, placing it in a sealed container, and then throwing it in the trash if a drug take-

back location is not available.[10] However, for laboratory waste, professional disposal is

required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://cdn.pfizer.com/pfizercom/products/material_safety_data/642.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/642.pdf
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=f82dcff5-4afa-45d8-bc8c-f0f7c0c96272
https://cdn.pfizer.com/pfizercom/products/material_safety_data/642.pdf
https://www.benchchem.com/product/b1682395?utm_src=pdf-body
https://www.benchchem.com/product/b1682395?utm_src=pdf-body
https://www.benchchem.com/product/b1682395?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1682395?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Tolazamide | C14H21N3O3S | CID 5503 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. DailyMed - tolazamide- tolazamide tablet [dailymed.nlm.nih.gov]

3. drugs.com [drugs.com]

4. cdn.pfizer.com [cdn.pfizer.com]

5. Tolazamide (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]

6. 24 tolazamide Side Effects, Uses & Dosage [medicinenet.com]

7. caymanchem.com [caymanchem.com]

8. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]

9. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]

10. fda.gov [fda.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
Tolazamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682395#personal-protective-equipment-for-
handling-tolazamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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